Cas no 1339467-98-9 (3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)
1339467-98-9 structure
Product Name:3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
CAS No:1339467-98-9
MF:C10H12O2S
MW:196.266081809998
CID:5691021
PubChem ID:64231501
Update Time:2025-10-28
3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- CS-0287932
- 1339467-98-9
- EN300-1122288
- AKOS013552179
- 3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylicacid
- 3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
- Cyclobutanecarboxylic acid, 3-methyl-1-(2-thienyl)-
- 3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C10H12O2S/c1-7-5-10(6-7,9(11)12)8-3-2-4-13-8/h2-4,7H,5-6H2,1H3,(H,11,12)
- InChI Key: HPLVEWNLKDOEFA-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1(C(=O)O)CC(C)C1
Computed Properties
- Exact Mass: 196.05580079g/mol
- Monoisotopic Mass: 196.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 337.6±25.0 °C(Predicted)
- pka: 4.33±0.40(Predicted)
3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122288-0.05g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1122288-0.1g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1122288-0.25g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1122288-0.5g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1122288-1.0g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1122288-2.5g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1122288-5.0g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1122288-10.0g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1122288-1g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1122288-5g |
3-methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid |
1339467-98-9 | 95% | 5g |
$2650.0 | 2023-10-27 |
3-Methyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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